Cas no 63594-80-9 (4-chloro-2-{(E)-[(2-methoxyphenyl)imino]methyl}phenol)

• Product Name: 4-chloro-2-{(E)-[(2-methoxyphenyl)imino]methyl}phenol
• CAS No: 63594-80-9
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• MDL: MFCD00435565
• CID: 2791180
• PubChem ID: 5214152
• Update Time: 2025-04-21

4-chloro-2-{(E)-[(2-methoxyphenyl)imino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[(2-methoxyphenyl)iminomethyl]phenol
• Phenol, 4-chloro-2-[[(2-methoxyphenyl)imino]methyl]-
• STK079176
• 4-Chloro-2-(((2-methoxyphenyl)imino)methyl)phenol
• AKOS005392161
• DTXSID00425739
• BS-10468
• 63594-80-9
• 4-chloro-2-{(E)-[(2-methoxyphenyl)imino]methyl}phenol

• MDL： MFCD00435565
• Inchi： 1S/C14H12ClNO2/c1-18-14-5-3-2-4-12(14)16-9-10-8-11(15)6-7-13(10)17/h2-9,17H,1H3/b16-9+
• InChI Key： CGAOAKHDDQNBGQ-CXUHLZMHSA-N
• SMILES： ClC1C=CC(=C(/C=N/C2C=CC=CC=2OC)C=1)O

Computed Properties

• Exact Mass: 261.0556563Da
• Monoisotopic Mass: 261.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.8Ų